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Compound of Interest

Compound Name: USP1-IN-9

Cat. No.: B12372168

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the proper handling and disposal of USP1-IN-9, a potent ubiquitin-specific protease 1
(USP1) inhibitor. Researchers, scientists, and drug development professionals are advised to
adhere to these procedures to ensure a safe laboratory environment and compliance with
standard chemical waste management protocols.

Disclaimer: A specific Safety Data Sheet (SDS) for USP1-IN-9 is not publicly available. The
following procedures are based on general principles of laboratory safety, the known chemical
properties of similar compounds, and standard guidelines for the disposal of potent small
molecule inhibitors. It is imperative to consult and follow the specific guidelines provided by
your institution's Environmental Health and Safety (EHS) department.

Key Chemical and Physical Properties

For easy reference, the essential quantitative data for similar USP1 inhibitors are summarized
in the table below. This data is provided as a reference, and the specific properties of USP1-IN-
9 may vary.
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Property Value Source

USP1-IN-1 (KSQ-4279)

Molecular Formula C27H25F3NsO [1]
Molecular Weight 534.54 g/mol [1]
Appearance Solid General knowledge

Soluble in DMSO (100
mg/mL), Soluble in Ethanol

Solubility ] [1]
(100 mg/mL), Insoluble in
Water
Storage (Solid) 3 years at -20°C (powder) [1]
] 1 year at -80°C, 1 month at
Storage (Solution) 20°C [1]

Usp7-IN-9 (Similar Compound)

Molecular Formula C32H33CIFsN6Os [2]
Molecular Weight 779.08 g/mol [2]
ICso 40.8 nM for USP7 [2]
Appearance Solid [2]
Solubility Soluble in DMSO (100 mg/mL)  [2]
) 4°C, sealed, away from
Storage (Solid) ) [2]
moisture
) -80°C (6 months), -20°C (1
Storage (Solution) [2]

month)

Personal Protective Equipment (PPE) and Handling

Due to its potent biological activity, USP1-IN-9 should be handled with caution in a designated
and controlled area, such as a chemical fume hood.

Recommended Personal Protective Equipment:
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PPE Category Item Specification
) Safety Glasses with Side -
Eye Protection ) ANSI 787.1 certified
Shields or Goggles
) . Double-gloving is
Hand Protection Nitrile Gloves
recommended
Body Protection Laboratory Coat Fully buttoned
Not generally required for
small-scale lab operations.
Use a NIOSH-approved For spill cleanup, a tight-fitting
Respiratory Protection respirator with appropriate full-face respirator with HEPA
cartridges if there is a risk of filters may be necessary.[3]

aerosolization or if handling

large quantities.

Handling Procedures:

e Engineering Controls: Always handle USP1-IN-9 in a certified chemical fume hood to
minimize inhalation exposure.

» General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[3] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

» Clothing: Do not wear protective garments in common areas (e.g., cafeterias) or outdoors.[3]

Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step protocols is essential for minimizing risk and ensuring
the proper disposal of USP1-IN-9.

1. Preparation and Use:
» Before use, ensure all necessary PPE is worn correctly.

e Prepare solutions in a chemical fume hood.
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For weighing the solid, use an analytical balance within a ventilated enclosure if possible.
. Spill Management: In the event of a spill, follow these procedures immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.[2]

Don Appropriate PPE: Before cleaning, ensure you are wearing the necessary protective
equipment.[2]

Contain the Spill:

o Solid Spills: Gently cover with an absorbent material to prevent dust from becoming
airborne.[2]

o Liquid Spills (e.g., a solution in DMSO): Absorb with a chemical absorbent pad or
vermiculite.[2]

Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., ethanol),
followed by soap and water.[2]

Dispose of Cleaning Materials: All materials used for cleanup must be disposed of as
hazardous waste.[2]

. Waste Disposal:

Solid USP1-IN-9 Waste: Collect any unused or waste USP1-IN-9 solid in its original
container or a clearly labeled, sealed container.[2] Label the container as "Hazardous Waste:
Potent Compound" and include the full chemical name "USP1-IN-9".

Liquid USP1-IN-9 Waste: Collect all solutions containing USP1-IN-9 in a designated, sealed,
and compatible waste container. Label the container as "Hazardous Waste: Potent
Compound" and list all constituents, including the solvent (e.g., "USP1-IN-9 in DMSQO").[2]

Contaminated Labware: Disposable items (e.g., pipette tips, tubes, gloves) that have come
into contact with USP1-IN-9 should be collected in a designated, sealed bag or container.[2]
Label the container as "Hazardous Waste: USP1-IN-9 Contaminated Debris".[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b12372168?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Usp7_IN_9_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage and Collection:

o Store all USP1-IN-9 waste containers in a designated satellite accumulation area within
the laboratory.[2]

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[2]

o Do not attempt to dispose of USP1-IN-9 down the drain or in the regular trash.[2]

Workflow for Safe Handling of USP1-IN-9
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Caption: Workflow for the safe handling of USP1-IN-9 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling of USP1-IN-9: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372168#personal-protective-equipment-for-
handling-usp1-in-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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